(1-phenyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride
Overview
Description
Phenyl(1H-1,2,3-triazol-4-yl)methanone is a compound that has a molecular formula of C9H7N3O . It has an average mass of 173.171 Da and a monoisotopic mass of 173.058914 Da .
Synthesis Analysis
A series of novel 1H-1,2,3-triazole analogs were synthesized via “Click” chemistry and Suzuki–Miyaura cross-coupling reaction in aqueous medium . The synthesis of triazole was accomplished using (S)-(-) ethyl lactate as a starting material .Molecular Structure Analysis
The molecular structure of Phenyl(1H-1,2,3-triazol-4-yl)methanone includes a phenyl group attached to a 1,2,3-triazole ring .Chemical Reactions Analysis
1H-1,2,3-Triazole molecules play a vital role in pharmaceuticals and agrochemicals . The chemistry of the compounds containing this moiety underwent substantial growth over the past decades .Scientific Research Applications
Drug Discovery
1,2,3-Triazoles, including our compound of interest, are known for their stability and bioisosteric properties, making them valuable in drug discovery. They can mimic peptide bonds and are resistant to hydrolysis, oxidation, and reduction, even at high temperatures . This compound has been utilized in the development of new medicinal compounds, such as anticonvulsants, antibiotics, anticancer drugs, and β-lactamase inhibitors .
Organic Synthesis
In organic chemistry, the triazole ring serves as a versatile intermediate. The phenyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride can be used in click chemistry reactions, a popular method for creating substances quickly and reliably. This has implications for synthesizing complex molecules with potential pharmaceutical applications .
Polymer Chemistry
The triazole core is integral in designing polymers with specific properties. It can impart thermal stability and chemical resistance to polymers, making them suitable for industrial applications. The compound could be used to modify polymer chains, enhancing their durability and functionality .
Supramolecular Chemistry
Due to its ability to engage in hydrogen bonding and its strong dipole moment, this triazole derivative can be used in supramolecular assemblies. It can act as a building block for creating larger, complex structures with potential applications in nanotechnology and materials science .
Bioconjugation and Chemical Biology
The compound’s reactive nature makes it ideal for bioconjugation, where it can be used to attach biomolecules to one another or to surfaces. This has applications in developing targeted drug delivery systems and in chemical biology for studying biological processes .
Fluorescent Imaging
Triazole derivatives are often used in fluorescent probes due to their electronic properties. (1-Phenyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride could potentially be used in designing new imaging agents that help in the visualization of cellular and molecular processes .
properties
IUPAC Name |
(1-phenyltriazol-4-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4.ClH/c10-6-8-7-13(12-11-8)9-4-2-1-3-5-9;/h1-5,7H,6,10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YSJCRPQLOKWYCM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=C(N=N2)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-phenyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride | |
CAS RN |
1384431-41-7 |
Source
|
| Record name | (1-phenyl-1H-1,2,3-triazol-4-yl)methanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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